2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide

• IUPAC Name: 2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-(2,5-difluorophenyl)acetamide
• InChI: InChI=1S/C25H18F2N4O2S/c26-16-10-11-18(27)20(13-16)28-22(32)14-34-25-30-19-9-5-4-8-17(19)23-29-21(24(33)31(23)25)12-15-6-2-1-3-7-15/h1-11,13,21H,12,14H2,(H,28,32)
• InChI Key: RMBJIFQDHUPLNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5=C(C=CC(=C5)F)F
• Molecular Formula: C25H18F2N4O2S
• Molecular Weight: 476.5 g/mol

Description

2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C25H18F2N4O2S and its molecular weight is 476.5. The purity is usually 95%.
BenchChem offers high-quality 2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(2,5-difluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

2−({2−benzyl−3−oxo−2H,3H−imidazo[1,2−c]quinazolin−5−yl}sulfanyl)−N−(2,5−difluorophenyl)acetamide2-\left(\{2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl\}sulfanyl\right)-N-(2,5-difluorophenyl)acetamide2−({2−benzyl−3−oxo−2H,3H−imidazo[1,2−c]quinazolin−5−yl}sulfanyl)−N−(2,5−difluorophenyl)acetamide

, also known as

2−((2−benzyl−3−oxo−2,3−dihydroimidazo[1,2−c]quinazolin−5−yl)thio)−N−(2,5−difluorophenyl)acetamide2-\left(\left(2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl\right)thio\right)-N-(2,5-difluorophenyl)acetamide2−((2−benzyl−3−oxo−2,3−dihydroimidazo[1,2−c]quinazolin−5−yl)thio)−N−(2,5−difluorophenyl)acetamide

, has several scientific research applications. Here is a comprehensive analysis focusing on six unique applications:

Cancer Therapeutics: PI3K and HDAC Dual Inhibitors

. The inhibition of these pathways can lead to the suppression of cancer cell proliferation and survival, making it a promising candidate for anticancer drugs.

Synthesis of Substituted Imidazoles

. Advances in the synthesis of substituted imidazoles, like the one in this compound, are crucial for developing new drugs and agricultural chemicals.

Development of Functional Materials

Due to the versatile nature of the imidazole ring, compounds like this one can be used in the development of functional materials. .

Optical Applications and Dyes for Solar Cells

. They can contribute to the efficiency and stability of photovoltaic devices.

Catalysis

Imidazole derivatives are known to act as catalysts in various chemical reactions. .

Pharmaceutical Research: PI3K Inhibitors

. Research into PI3K inhibitors is ongoing, with the aim of developing treatments with differential pharmacological profiles.

Mechanism of Action

While the exact mechanism of action for this compound isn’t specified, structurally related compounds have shown potential as GABAA receptor agonists. They have also been evaluated for potential as peptide deformylase inhibitors.